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Methanesulfonic acid (MSA), a key oxidation product of dimethyl sulfide (DMS) in the marine

atmosphere, plays a significant role in new particle formation and the overall atmospheric sulfur

cycle. The reactivity of MSA and its salt clusters, formed through interactions with atmospheric

bases such as amines and ammonia, is a critical area of research for understanding aerosol

formation and its impact on climate. This guide provides a comparative analysis of the reactivity

of MSA salt clusters, supported by experimental data, to elucidate their role in atmospheric

chemistry.

Comparative Analysis of Reactivity
The reactivity of methanesulfonic acid salt clusters is largely dictated by the nature of the base

involved in the cluster formation and the presence of other atmospheric species like sulfuric

acid (SA) and water. Experimental and computational studies have demonstrated that MSA can

participate in new particle formation, sometimes enhancing and at other times suppressing it,

depending on the specific chemical system.
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The formation of stable clusters is the initial step in atmospheric new particle formation. The

interaction of MSA with various atmospheric bases leads to the formation of salt clusters with

varying stability and potential for further growth.

Comparison with Sulfuric Acid:

Sulfuric acid is a primary driver of atmospheric nucleation. Comparisons between MSA and SA

reveal distinct differences in their ability to form stable clusters with amines and ammonia.

While amines are more effective than ammonia at stabilizing both MSA and SA clusters, the

relative efficiency of different amines varies between the two acids.[1] For instance, while

dimethylamine (DMA) is a potent stabilizer for SA clusters, its enhancing effect on MSA

nucleation is less pronounced compared to methylamine (MA).[2] Conversely, trimethylamine

(TMA) shows a suppressed nucleation rate with MSA compared to its interaction with SA,

which is attributed to steric hindrance.[2][3]

The presence of MSA can modify the nucleation pathways of sulfuric acid. The formation of a

heterodimer between SA and MSA can create more energetically favorable pathways for

nucleation with certain amines like methylamine, leading to an enhancement in nucleation

rates.[2][3] However, for other amines like trimethylamine, MSA appears to suppress particle

formation.[2]

Heterogeneous Reactivity
Beyond new particle formation, MSA present in existing aerosol particles can undergo

heterogeneous reactions with gas-phase oxidants. The uptake of gaseous MSA on sea salt and

mineral dust aerosols has also been observed, leading to the formation of methanesulfonate

salts in the condensed phase.

Alkaline sea salt particles have been shown to enhance the uptake of MSA.[4] However, the

presence of acidic and hydrophobic species on particles can suppress this uptake.[4]

Quantitative Data on Reactivity
The following tables summarize key quantitative data from experimental and computational

studies on the reactivity of MSA salt clusters.

Table 1: Calculated Binding Free Energies (ΔG) for (MSA)x(Base)y Clusters at 298.15 K
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Cluster
Composition

Base ΔG (kcal/mol) Reference

(MSA)₂(Ammonia)₂ Ammonia -21.9 [5]

(MSA)₂(Methylamine)₂ Methylamine -29.2 [5]

(MSA)₂(Dimethylamin

e)₂
Dimethylamine -36.6 [5][6]

(MSA)₂(Trimethylamin

e)₂
Trimethylamine -25.6 [5]

(MSA)₂(Ethylenediami

ne)₂
Ethylenediamine -34.4 [5]

(SA)₂(Ammonia)₂ Ammonia -31.4 [5]

(SA)₂(Methylamine)₂ Methylamine -38.6 [5]

(SA)₂(Dimethylamine)

₂
Dimethylamine -45.7 [5][6]

(SA)₂(Trimethylamine)

₂
Trimethylamine -41.8 [5]

(SA)₂(Ethylenediamin

e)₂
Ethylenediamine -41.5 [5]

Table 2: Experimental and Modeled Nucleation Rates (J) for MSA and SA Systems
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System J (cm⁻³s⁻¹) Conditions Reference

SA-DMA >10²

[SA] = 10⁷ cm⁻³,

[DMA] = 10⁸ cm⁻³,

T=278.15 K

[6]

SA-MSA-DMA ~2.81 x 10⁻³

[SA] = 10⁷ cm⁻³,

[MSA] = 10⁷ cm⁻³,

[DMA] = 10⁸ cm⁻³,

T=278.15 K

[6]

MSA-Ammonia Low

High precursor

concentrations

needed

[7][8]

MSA-Methylamine
Enhanced by

hydration

[MSA] > 6x10⁷ cm⁻³,

[MA] > 1 ppt
[7]

Table 3: Uptake Coefficients (γ) for Heterogeneous Reactions of MSA

Reactant Substrate γ Conditions Reference

MSA (g) Sea Salt Aerosol -
Enhanced by

alkalinity
[4]

DMS (g) Sea Salt Aerosol -
Enhanced by

halogen radicals
[9]

SO₂ (g) Sea Salt Aerosol ~0.5 (on NaOCl) pH-dependent [10]

Experimental Protocols
Aerosol Flow Tube Experiments for Nucleation Studies
A common experimental technique to study the formation of MSA salt clusters is the use of a

laminar aerosol flow tube reactor.

Precursor Generation: Gaseous MSA is generated, often by gently heating a liquid sample of

MSA and passing a carrier gas (e.g., purified air or nitrogen) over it. Amine or ammonia
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gases are prepared in a separate line, typically from a lecture bottle or by bubbling a carrier

gas through a liquid sample.

Flow Reactor: The experiments are conducted in a flow tube reactor, which allows for precise

control of reaction time, temperature, and relative humidity. The reactor is typically made of

glass or other inert materials to minimize wall losses of precursors and clusters.

Mixing and Reaction: The MSA and base precursor flows are introduced into the main flow of

the reactor, where they mix and react to form clusters. The reaction time is controlled by

varying the flow rate and the position of the injection point.

Particle Detection: The newly formed particles are detected at the exit of the flow tube using

a suite of instruments. A condensation particle counter (CPC) is used to measure the total

number concentration of particles above a certain size threshold (typically a few

nanometers). A scanning mobility particle sizer (SMPS) or a similar instrument is used to

measure the particle size distribution.

Data Analysis: The measured particle number concentrations and size distributions are used

to determine the nucleation rate, which is the rate of formation of new stable clusters.

Quantum Chemical Calculations for Thermodynamic
Data
Quantum chemical calculations are a powerful tool to investigate the structures, stabilities, and

thermodynamic properties of MSA salt clusters.

Cluster Generation: Plausible structures of (MSA)x(Base)y clusters are generated using

computational chemistry software.

Geometry Optimization: The geometries of the generated clusters are optimized to find the

most stable configurations (i.e., the lowest energy structures). This is typically done using

density functional theory (DFT) methods.

Frequency Calculations: Vibrational frequency calculations are performed on the optimized

geometries to confirm that they are true minima on the potential energy surface and to

calculate thermodynamic properties such as enthalpy, entropy, and Gibbs free energy of

formation.
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High-Level Energy Calculations: To obtain more accurate binding energies, single-point

energy calculations are often performed using higher-level theoretical methods, such as

coupled-cluster theory.

Data Analysis: The calculated Gibbs free energies of formation are used to assess the

stability of the clusters. Negative values indicate a thermodynamically favorable formation

process. These data can be used as input for atmospheric models to predict nucleation

rates.

Visualizing Reaction Pathways and Workflows
Signaling Pathways and Experimental Workflows
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Caption: MSA Nucleation Pathway with Amines/Ammonia and Sulfuric Acid.
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Caption: Experimental Workflow for Studying MSA Nucleation in a Flow Tube.
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Quantum Chemical Calculation Workflow
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Caption: Workflow for Quantum Chemical Calculations of MSA Cluster Thermodynamics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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